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Compound of Interest

Compound Name: Pristane-d40

Cat. No.: B579067

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and regulatory compliance necessitates the proper handling and disposal of specialized
chemicals like Pristane-d40. This guide provides essential, step-by-step information for the
safe disposal of Pristane-d40, a deuterated analogue of pristane. Adherence to these
procedures is critical for mitigating risks and maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Pristane-d40 is a liquid that can cause skin and serious eye irritation.[1] It is crucial to handle
this substance in a well-ventilated area, preferably within a laboratory fume hood, to avoid
inhalation of vapor or mist.[1] Personal Protective Equipment (PPE), including safety glasses
with side-shields, chemical-resistant gloves (such as nitrile rubber), and a lab coat, must be
worn at all times to prevent skin and eye contact.[1][2]

Quantitative Data for Pristane-d40

For easy reference, the following table summarizes key quantitative data for Pristane-d40.
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Property Value

Molecular Formula C19Dao

Molecular Weight 268.52 g/mol
Physical State Liquid

Color Colorless

Density 0.783 g/cm?3[1]
Melting Point -99 °C (-146 °F)[1]
Boiling Point 296 °C (565 °F)[1]
Vapor Density 9.3 (Air = 1)[1]

Step-by-Step Disposal Protocol

The disposal of Pristane-d40 must be managed as hazardous waste. Under no circumstances
should it be disposed of down the drain or released into the environment.[2]

o Waste Identification and Segregation:

o Characterize the Waste: The Pristane-d40 waste stream must be clearly identified. This
includes unused or unwanted Pristane-d40, as well as any materials contaminated with it,
such as pipette tips, gloves, and absorbent pads.

o Segregate the Waste: Pristane-d40 waste should be collected in a dedicated, properly
labeled, and sealed container. Do not mix with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. The container
should be made of a material compatible with the chemical.

» Container Labeling and Storage:

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should
include the chemical name ("Pristane-d40"), the associated hazards (e.g., "Irritant"), and
the date of accumulation.
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o Storage: Store the sealed waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizers.[3] The storage area
should be cool and dry.[2][4]

e Arrange for Professional Disposal:

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste disposal contractor to arrange for the pickup and proper
disposal of the Pristane-d40 waste.

o Follow Institutional Procedures: Adhere to all institutional and local regulations regarding
the storage, handling, and disposal of hazardous chemical waste.

e Spill Management:

o Minor Spills: In the event of a small spill, absorb the liquid with an inert absorbent material
(e.g., vermiculite, dry sand).[2] Collect the contaminated absorbent material and place it in
a sealed container for disposal as hazardous waste. Ensure adequate ventilation.

o Major Spills: For larger spills, evacuate the area and contact your institution's emergency
response team or EHS office immediately.

Experimental Workflow for Pristane-d40 Disposal

The following diagram illustrates the logical workflow for the proper disposal of Pristane-d40.
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Caption: Workflow for the safe disposal of Pristane-d40.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579067#pristane-d40-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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